Cas no 1261750-55-3 (5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261750-55-3
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 4929253
• Update Time: 2025-06-11

5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H11F3N2O/c1-8-6-12(18-7-11(8)17)9-2-4-10(5-3-9)19-13(14,15)16/h2-7H,17H2,1H3
• InChI Key： GSCKJVKACOFEEN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C)C(=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 3.4
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261750-55-3)

The compound 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261750-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine, which contribute to its bioactivity. The presence of the trifluoromethoxy group and the amino-methyl substitution on the pyridine ring are believed to enhance its binding affinity to specific biological targets. Computational modeling and in vitro assays have demonstrated its potential as a modulator of key enzymes and receptors involved in inflammatory and neurodegenerative diseases.

One of the most promising aspects of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Researchers have reported that derivatives of 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine exhibit selective inhibition against certain kinases, making them candidates for targeted cancer therapies. Preliminary in vivo studies have shown encouraging results in terms of efficacy and safety profiles, although further optimization is required to improve pharmacokinetic properties.

In addition to its therapeutic potential, recent investigations have explored the synthetic pathways for 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine. Advances in catalytic methods and green chemistry approaches have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These developments are critical for facilitating its transition from laboratory research to clinical applications.

Despite the progress, several challenges remain. The precise mechanism of action of 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine and its derivatives needs to be elucidated further. Additionally, comprehensive toxicology studies are required to assess long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, 5-Amino-4-methyl-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261750-55-3) represents a promising scaffold for drug discovery. Its unique chemical properties and bioactivity profile make it a valuable candidate for further research. Continued exploration of its pharmacological potential and synthetic optimization will be essential for unlocking its full therapeutic value.